[4-(2,5-dioxo-1-pyrrolidinyl)phenoxy]acetic acid

• IUPAC Name: 2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid
• InChI: InChI=1S/C12H11NO5/c14-10-5-6-11(15)13(10)8-1-3-9(4-2-8)18-7-12(16)17/h1-4H,5-7H2,(H,16,17)
• InChI Key: DVXARNQLROBEQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)OCC(=O)O
• Molecular Formula: C12H11NO5
• Molecular Weight: 249.22 g/mol

Description

[4-(2,5-dioxo-1-pyrrolidinyl)phenoxy]acetic acid, commonly known as DPA, is a chemical compound that has been widely studied for its potential applications in the field of biomedical research. DPA is a derivative of the amino acid phenylalanine and is structurally similar to the neurotransmitter dopamine.

Scientific Research Applications

Biological Degradation and Environmental Impact

Research on the degradation of phenoxy herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), which shares a structural relation with [4-(2,5-dioxo-1-pyrrolidinyl)phenoxy]acetic acid, highlights the environmental persistence and water solubility of these compounds. Biological decomposition, particularly through white-rot fungi, has been identified as an effective means for removing these herbicides from the environment. This suggests the potential for biological agents to mitigate the environmental impact of related phenoxyacetic acid derivatives, offering insights into sustainable agricultural practices and environmental conservation efforts (Serbent et al., 2019).

Synthetic Applications and Intermediates

The synthesis of biologically active species and versatile intermediates, such as 4-oxo-2-butenoic acids, through microwave-assisted aldol-condensation, demonstrates the utility of phenoxyacetic acid derivatives in chemical synthesis. This process, applicable to a broad range of substrates, including potentially this compound, underscores their significance in the preparation of various biologically relevant compounds. The research provides valuable methodologies for accessing complex molecular architectures, which are crucial for the development of new pharmaceuticals and materials (Uguen et al., 2021).

Photolytic Degradation and Atmospheric Chemistry

The study of atmospheric OH oxidation of chlorinated aromatic herbicides reveals the formation of potentially toxic compounds upon degradation. This research, although focused on chlorinated phenoxyacid herbicides, such as MCPA, provides insights into the atmospheric fate of structurally similar compounds like this compound. Understanding the photolytic degradation pathways and the resultant toxicity of degradation products is crucial for assessing the environmental and health impacts of these chemicals, guiding regulatory policies and environmental protection strategies (Murschell & Farmer, 2018).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed. It’s recommended to handle it with care and follow appropriate safety measures.